Cas no 101858-15-5 (Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-phenyl-, dibromide (9CI))

Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-phenyl-, dibromide (9CI) structure
101858-15-5 structure
Product Name:Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-phenyl-, dibromide (9CI)
CAS No:101858-15-5
MF:C28H34Br2N2O2
MW:590.389766216278
CID:156867
PubChem ID:3063939
Update Time:2025-04-19

Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-phenyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

    • Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-phenyl-, dibromide (9CI)
    • 4-phenyl-4-[[4-[(4-phenylmorpholin-4-ium-4-yl)methyl]phenyl]methyl]morpholin-4-ium,dibromide
    • 4,4'-(p-Phenylenedimethylene)bis[4-phenylmorpholiniumbromide] (6CI)
    • 4,4'-(p-Phenylenedimethylene)bis(4-phenylmorpholinium bromide)
    • Morpholinium, 4,4'-(p-phenylenedimethylene)bis(4-phenyl-, dibromide
    • 101858-15-5
    • DTXSID30906748
    • 4,4'-[1,4-Phenylenebis(methylene)]bis(4-phenylmorpholin-4-ium) dibromide
    • Inchi: 1S/C28H34N2O2.2BrH/c1-3-7-27(8-4-1)29(15-19-31-20-16-29)23-25-11-13-26(14-12-25)24-30(17-21-32-22-18-30)28-9-5-2-6-10-28;;/h1-14H,15-24H2;2*1H/q+2;;/p-2
    • InChI Key: KGQMXWVPRQOOOY-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].O1CC[N+](C2C=CC=CC=2)(CC2C=CC(=CC=2)C[N+]2(C3C=CC=CC=3)CCOCC2)CC1

Computed Properties

  • Exact Mass: 553.8326
  • Monoisotopic Mass: 588.09870g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 500
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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